Cas no 2128725-10-8 (N'-(6-Chloro-2-fluoropyridin-3-yl)sulfonyl-3,3-dimethylbutanehydrazide)

• Product Name: N'-(6-Chloro-2-fluoropyridin-3-yl)sulfonyl-3,3-dimethylbutanehydrazide
• CAS No: 2128725-10-8
• MF: C₁₁H₁₅ClFN₃O₃S
• MW: 323.771503686905
• CID: 5408241
• PubChem ID: 127267190
• Update Time: 2025-09-28

N'-(6-Chloro-2-fluoropyridin-3-yl)sulfonyl-3,3-dimethylbutanehydrazide Chemical and Physical Properties

Names and Identifiers

• Z2683061114
• N'-[(6-chloro-2-fluoropyridin-3-yl)sulfonyl]-3,3-dimethylbutanehydrazide
• 2128725-10-8
• AKOS030759765
• EN300-26591504
• N'-(6-Chloro-2-fluoropyridin-3-yl)sulfonyl-3,3-dimethylbutanehydrazide

• Inchi： 1S/C11H15ClFN3O3S/c1-11(2,3)6-9(17)15-16-20(18,19)7-4-5-8(12)14-10(7)13/h4-5,16H,6H2,1-3H3,(H,15,17)
• InChI Key： VBGOADQTXKLYDV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)F)S(NNC(CC(C)(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 323.0506684g/mol
• Monoisotopic Mass: 323.0506684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.5Ų

Additional information on N'-(6-Chloro-2-fluoropyridin-3-yl)sulfonyl-3,3-dimethylbutanehydrazide

N'-(6-Chloro-2-fluoropyridin-3-yl)sulfonyl-3,3-dimethylbutanehydrazide: A Comprehensive Overview

The compound N'-(6-Chloro-2-fluoropyridin-3-yl)sulfonyl-3,3-dimethylbutanehydrazide (CAS No. 2128725-10-8) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a sulfonyl group with a pyridine ring and a hydrazide moiety. The presence of chlorine and fluorine substituents on the pyridine ring further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the importance of sulfonyl hydrazides in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The 6-chloro-2-fluoropyridin-3-yl group in this compound plays a crucial role in modulating its pharmacokinetic properties, making it a promising candidate for targeted drug delivery systems. Additionally, the 3,3-dimethylbutanehydrazide moiety contributes to the compound's stability and solubility, which are critical factors in its bioavailability.

One of the most notable advancements in the synthesis of this compound involves the use of microwave-assisted reactions, which significantly reduce reaction times while maintaining high yields. This method has been widely adopted in recent years due to its efficiency and scalability. Furthermore, researchers have explored the use of green chemistry principles to synthesize this compound, minimizing environmental impact and promoting sustainable practices.

The biological activity of N'-(6-Chloro-2-fluoropyridin-3-yl)sulfonyl-3,3-dimethylbutanehydrazide has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Moreover, studies have shown that this compound exhibits selective cytotoxicity against cancer cells, making it a promising candidate for anticancer therapy.

In terms of applications, this compound has shown great promise in the field of agrochemistry. Its ability to inhibit plant pathogens has led to its consideration as a potential fungicide or herbicide. Recent research has focused on optimizing its formulation to enhance its efficacy while reducing environmental toxicity.

Despite its numerous advantages, the development of N'-(6-Chloro-2-fluoropyridin-3-yl)sulfonyl-3,3-dimethylbutanehydrazide faces challenges related to its scalability and cost-effectiveness. However, ongoing research into novel synthetic routes and formulation strategies is expected to address these issues in the near future.

In conclusion, N'-(6-Chloro-2-fluoropyridin-3-yl)sulfonyl-3,3-dimethylbutanehydrazide (CAS No. 2128725-10-8) represents a cutting-edge molecule with diverse applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern drug discovery and agrochemical development.